Cas no 318685-01-7 (ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate)

• Product Name: ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate
• CAS No: 318685-01-7
• MF: C₁₂H₈ClF₂NO₂
• MW: 271.647229194641
• MDL: MFCD06014061
• CID: 1453080
• PubChem ID: 1511944
• Update Time: 2025-05-19

ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-chloro-6,7-difluoroquinoline-3-carboxylate
• Ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate
• STK780947
• ST4117112
• SureCN1467265
• AC1LTP1A
• SC1323
• DTXSID40363681
• 318685-01-7
• ethyl4-chloro-6,7-difluoroquinoline-3-carboxylate
• MFCD06014061
• Ethyl 4-chloro-6 pound not7-difluoroquinoline-3-carboxylate
• NQGTXOOKGUUMFE-UHFFFAOYSA-N
• DB-157730
• AKOS000182202
• SCHEMBL1467265
• DS-8388
• CS-0099580
• A875783
• SB71700
• ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate

• MDL： MFCD06014061
• Inchi： 1S/C12H8ClF2NO2/c1-2-18-12(17)7-5-16-10-4-9(15)8(14)3-6(10)11(7)13/h3-5H,2H2,1H3
• InChI Key： NQGTXOOKGUUMFE-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C2C=C(C(=CC2=1)F)F

Computed Properties

• Exact Mass: 271.0211625g/mol
• Monoisotopic Mass: 271.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.418

ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate

Professional Introduction to Ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate (CAS No: 318685-01-7)

Ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate (CAS No: 318685-01-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and therapeutic potential. The presence of both chloro and fluoro substituents in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for the development of novel drugs.

The molecular structure of ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate consists of a quinoline core substituted with a carboxylate ester group at the 3-position and chloro atoms at the 4-position, while fluoro atoms are located at the 6 and 7 positions. This specific arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The ester functionality not only influences the solubility and metabolic stability of the compound but also provides a versatile handle for further chemical modifications.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these derivatives, compounds with halogenated substituents have shown enhanced bioactivity due to the ability of halogens to modulate enzyme activity and binding affinity. Specifically, ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate has been investigated for its potential in inhibiting various enzymes and receptors involved in pathogenic processes.

One of the most compelling aspects of this compound is its role as a building block in drug discovery. The structural features of ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate make it an excellent candidate for further derivatization to create more complex and potent pharmacophores. Researchers have utilized this compound to develop novel inhibitors targeting enzymes such as kinases and proteases, which are key players in many diseases. The chloro and fluoro groups serve as critical pharmacophoric elements that enhance binding interactions with these targets.

The synthesis of ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically starts with the preparation of a quinoline intermediate, followed by selective halogenation at specific positions using appropriate reagents. The introduction of the carboxylate ester group is achieved through esterification reactions, which are carefully optimized to maximize product formation.

The pharmacological evaluation of ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of certain enzymes associated with inflammation and cancer progression. Additionally, animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME). These findings suggest that ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate could be a viable candidate for further development into a therapeutic agent.

The growing interest in halogenated quinolines has been further fueled by recent advancements in computational chemistry and drug design technologies. These tools have enabled researchers to predict the binding affinities and mechanisms of action of compounds like ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate, thereby accelerating the drug discovery process. By leveraging these computational methods, scientists can identify optimal analogs with enhanced potency and reduced side effects.

In conclusion, ethyl 4-chloro-6,7-difluoro-quinoline-3-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile scaffold for drug development underscores its importance in ongoing research efforts aimed at combating various diseases. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the next generation of therapeutics.